4-allyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazol-3-ylhydrosulfide

• IUPAC Name: 3-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H14N4S2/c1-3-9-19-13(17-18-15(19)20)12-10(2)16-14(21-12)11-7-5-4-6-8-11/h3-8H,1,9H2,2H3,(H,18,20)
• InChI Key: JPJBPIQJSFCZGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C3=NNC(=S)N3CC=C
• Molecular Formula: C15H14N4S2
• DSSTOX Substance ID: DTXSID501333706
• Molecular Weight: 314.4 g/mol
• Solubility: 27.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 400082-03-3

Description

4-allyl-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-4H-1,2,4-triazol-3-ylhydrosulfide, also known as AMPT, is a synthetic compound that has been used in various scientific research applications. It is an organosulfur compound with a thiazole ring and an alkylhydrosulfide substituent. The compound has been studied in the fields of biochemistry, physiology, and pharmacology, and it has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Reactions :This compound and its derivatives are part of a broader class of chemicals that have been explored for their unique chemical properties and reactions. For instance, allyl- and benzylsulfanyl-substituted 2-aza-1,3,5-trienes, which can be transformed into polyfunctionalized 4,5-dihydro-1,3-thiazoles through deprotonation and intramolecular ring-closing, demonstrate the versatility of such compounds in synthesizing heterocyclic structures (Nedolya et al., 2015). Similarly, the formation of methyl 5,6-dihydro-l,3(4H)-thiazine-4-carboxylates from related thiazole compounds further illustrates the potential for creating a variety of sulfur-containing heterocycles (Jenny & Heimgartner, 1989).

Photophysical Properties and Applications :Some derivatives have been studied for their photophysical properties. For example, 5-amino-2-(4-methylsulfanylphenyl)thiazoles and their oxidation products exhibit properties relevant to fluorescent molecule development, highlighting their potential in material sciences and biological applications (Murai, Furukawa, & Yamaguchi, 2018).

Biological Activity :While the focus of your request excludes drug use and side effects, it's worth noting that the chemical framework of these compounds often leads to exploration in medicinal chemistry. For example, novel sulfonyl derivatives based on the isopropyl thiazole moiety have shown significant antibacterial, antifungal, and antitubercular activities (Suresh Kumar, Prasad, & Chandrashekar, 2013), demonstrating the potential for such compounds in pharmaceutical development.